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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Butylcyclohexanone (CAS No. 39178-69-3) is a cyclic ketone with a butyl group at the third
position of the cyclohexanone ring.[1][2] As with many organic compounds, a thorough
understanding of its physical properties is paramount for its application in research and
development, particularly in areas such as synthetic chemistry, material science, and
pharmacology. This technical guide provides a summary of the available computed physical
properties of 3-Butylcyclohexanone and outlines the standard experimental protocols for their
determination. Due to a lack of readily available experimental data in the scientific literature,
this guide serves as a foundational resource for researchers who may need to characterize this
compound.

Core Physical Properties

A summary of the core physical properties of 3-Butylcyclohexanone is presented below. It is
important to note that while computed values are available for some properties, experimental
data for key physical characteristics such as boiling point, melting point, density, and refractive
index are not readily found in published literature.
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Property Value Source

Molecular Formula C10H180 PubChem[1][2]
Molecular Weight 154.25 g/mol PubChem[1]

CAS Number 39178-69-3 PubChem, NIST[1][2]
XLogP3-AA (Computed) 3 PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Solubility Not available

Experimental Protocols for Physical Property
Determination

The following sections detail the standard experimental methodologies for determining the key
physical properties of a ketone like 3-Butylcyclohexanone.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3] For a pure compound, the boiling point is a characteristic physical property.

Method: Thiele Tube or Aluminum Block Method[3][4][5]

o Sample Preparation: A small amount of 3-Butylcyclohexanone is placed in a small test tube
or fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample. This assembly is then placed in a Thiele tube
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containing mineral oil or an aluminum block for even heating.

Heating: The apparatus is heated gently and slowly.[3][4][6]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heating is continued until a steady and rapid stream of bubbles is
observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.[3][6]

Determination of Melting Point

For solid compounds, the melting point is the temperature at which the solid phase transitions

to the liquid phase.[7] A sharp melting point range is indicative of a pure compound.

Method: Melting Point Apparatus[7][8][9]

Sample Preparation: A small amount of the solid compound is finely powdered.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped to pack the solid into the sealed end. The
sample height should be 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the sample holder of a melting point
apparatus.

Heating: The apparatus is heated. For an unknown compound, a rapid initial heating can be
done to determine an approximate melting range. Subsequently, a new sample is heated
slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.

Melting Point Range Determination: The temperature at which the first drop of liquid appears
is recorded as the beginning of the melting range. The temperature at which the entire solid
has turned into a clear liquid is recorded as the end of the melting range.[8]

Determination of Density

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8771617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density is the mass per unit volume of a substance. For liquids, it is often determined using a
pycnometer.[10][11][12]

Method: Pycnometer[10][11][12]
e Pycnometer Preparation: A clean, dry pycnometer is accurately weighed.

o Calibration with Water: The pycnometer is filled with distilled water of a known temperature
and weighed again. The volume of the pycnometer can be calculated using the known
density of water at that temperature.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with 3-
Butylcyclohexanone at the same temperature.

» Final Weighing: The pycnometer filled with the sample is weighed.

o Density Calculation: The mass of the 3-Butylcyclohexanone is determined by subtracting
the mass of the empty pycnometer. The density is then calculated by dividing the mass of the
sample by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.[13] It is a characteristic property and is useful for identifying liquids and assessing
their purity.

Method: Abbe Refractometer[13][14][15][16][17]

 Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, often distilled water.[14][15]

o Sample Application: A few drops of 3-Butylcyclohexanone are placed on the clean, dry
prism surface of the refractometer.

e Measurement: The prisms are closed, and the light source is switched on. The user looks
through the eyepiece and adjusts the controls to bring the boundary line between the light
and dark fields into sharp focus on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded as the refractive index is temperature-dependent.[13]

Determination of Solubility

The solubility of a compound in various solvents provides information about its polarity and the
types of intermolecular forces it can form.

Method: Qualitative Solubility Tests[18][19][20][21]

Sample and Solvent: A small, measured amount of 3-Butylcyclohexanone (e.g., 0.1 g or
0.2 mL) is placed in a test tube.[18]

e Solvent Addition: A measured volume of a solvent (e.g., 3 mL) is added to the test tube.[18]

o Observation: The mixture is shaken vigorously, and the solubility is observed. The compound
is considered soluble if it forms a homogeneous solution.

o Systematic Testing: This procedure is repeated with a range of solvents of varying polarities,
such as water, diethyl ether, 5% aqueous NaOH, 5% aqueous NaHCOs, and 5% aqueous
HCI, to classify the compound's solubility.[18][19][21]

Logical Relationships of Physical Properties

The physical properties of a compound are interrelated and provide a comprehensive profile of
its physical nature. The following diagram illustrates the logical hierarchy and relationships
between these core properties.
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Caption: Interrelation of the core physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Determination_of_Specific_G.pdf
https://www.scribd.com/document/154152681/Experiment-1
https://ised-isde.canada.ca/site/measurement-canada/sites/default/files/attachments/2022/FIM-VMD_Part4Section41.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Accurate_Refractive_Index_Measurement_of_Liquid_Samples.pdf
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://mp-amrt.vlabs.ac.in/exp/abbes-refractometer/procedure.html
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Dw1yM9A7TVZI&q=EgQtT29CGKmwpMoGIjDWxOgkpgDHBIBncv_hJptXmHXjF69hhcWzxN_MfTlFZM9F53ZCCtaxibO1gyi7vq0yAnJSWgFD
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b8771617#3-butylcyclohexanone-physical-properties
https://www.benchchem.com/product/b8771617#3-butylcyclohexanone-physical-properties
https://www.benchchem.com/product/b8771617#3-butylcyclohexanone-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8771617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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